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Compound of Interest

Compound Name: 2,5-Bis(benzyloxy)benzoic acid

Cat. No.: B1588813

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block

2,5-Bis(benzyloxy)benzoic acid is a valuable aromatic carboxylic acid derivative widely
utilized in organic synthesis.[1][2] Its structure, featuring a central benzoic acid core flanked by
two benzyl ether protecting groups, offers a unique combination of stability and reactivity. The
benzyl groups mask the hydroxyl functionalities, preventing unwanted side reactions while
allowing for selective deprotection under specific conditions.[3] This strategic protection
enables chemists to employ the molecule as a key intermediate in the synthesis of complex
organic materials, pharmaceuticals, and supramolecular structures.[4] The rigid aromatic core
and the reactive carboxylic acid group make it an ideal scaffold for building elaborate molecular
architectures.[1][4]

Physicochemical and Safety Data

A thorough understanding of the compound's properties is crucial for its effective and safe use
in the laboratory.
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Property Value Source
CAS Number 67127-91-7 [5][6]
Molecular Formula C21H1804 [41[5]
Molecular Weight 334.37 g/mol [41[5]
White to off-white crystalline
Appearance
powder
Melting Point 148-152 °C
Soluble in organic solvents like
Solubility DCM, THF, and alcohols. [2]

Sparingly soluble in water.

Store at room temperature in a
Storage ) [41[5]
dry, well-ventilated place.

Safety Information:

Hazard Statement Description

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Users should always consult the full Safety Data Sheet (SDS) before handling this compound
and use appropriate personal protective equipment (PPE), including gloves, safety glasses,
and a lab coat.[6]

Core Applications in Organic Synthesis

The unique structure of 2,5-Bis(benzyloxy)benzoic acid lends itself to several key
applications in modern organic synthesis.
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Precursor for Xanthone Synthesis

Xanthones, a class of oxygenated heterocyclic compounds, exhibit a wide range of biological
activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties.[7][8] 2,5-
Bis(benzyloxy)benzoic acid can serve as a precursor to dihydroxybenzoic acids, which are
key starting materials for the synthesis of the xanthone scaffold. The synthesis typically
involves the condensation of a salicylic acid derivative with a phenol, often mediated by a
dehydrating agent.[9][10]

One of the most effective methods for this cyclization is the use of Eaton's reagent (a mixture of
phosphorus pentoxide in methanesulfonic acid), which can drive the direct formation of the
xanthone core in high yields.[9][10] The benzyl protecting groups can be removed in a later
step to yield the desired polyhydroxylated xanthone.

Building Block for Bioactive Molecules and Drug
Discovery

Benzoic acid derivatives are a cornerstone in medicinal chemistry, serving as scaffolds for the
development of new therapeutic agents.[1][11][12] The 2,5-disubstituted benzoic acid
framework, in particular, has been identified as a promising scaffold for inhibitors of anti-
apoptotic proteins like Mcl-1 and Bfl-1, which are key targets in cancer therapy.[13]

The carboxylic acid group often acts as a crucial anchoring point, forming hydrogen bonds with
key residues in the protein's binding pocket.[13] The benzyloxy groups at the 2 and 5 positions
provide a platform for further functionalization, allowing chemists to explore structure-activity
relationships (SAR) and optimize the potency and selectivity of the inhibitors.[13][14]

Component in Supramolecular Chemistry and Materials
Science

The rigid aromatic structure of 2,5-Bis(benzyloxy)benzoic acid makes it an excellent building
block for creating well-defined supramolecular assemblies and dendritic structures.[4][15]
Dendrimers, highly branched, monodisperse macromolecules, have applications in drug
delivery, catalysis, and materials science. The related 3,5-bis(benzyloxy)benzoic acid is a well-
known component in the synthesis of Fréchet-type dendrimers.[16] Similarly, the 2,5-isomer
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can be incorporated into complex architectures where the benzyloxy groups can be
deprotected to reveal hydroxyl groups for further layering or functionalization.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the activation and
subsequent deprotection of 2,5-Bis(benzyloxy)benzoic acid.

Protocol 1: Activation of the Carboxylic Acid via Acyl
Chloride Formation

Activation of the carboxylic acid is a prerequisite for many coupling reactions, such as
amidation or esterification. Conversion to the acyl chloride is a common and effective strategy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.organic-chemistry.org/protectivegroups/hydroxyl/benzyl-ethers.htm
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/146599-25-bisbenzyloxybenzoic-acid.html
https://wap.guidechem.com/encyclopedia/2-5-bis-benzyloxy-benzoic-acid-dic568155.html
https://www.sigmaaldrich.com/TW/zh/product/astatechinc/ate067529916?context=bbe
https://pmc.ncbi.nlm.nih.gov/articles/PMC2529457/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2529457/
https://www.researchgate.net/publication/231059490_Synthesis_of_Xanthones_and_Benzophenones_as_Inhibitors_of_Tumor_Cell_Growth
https://www.researchgate.net/publication/7515632_Synthesis_of_Xanthones_An_Overview
https://pdfs.semanticscholar.org/6d0a/71cb0a1f1cbda0e96d3b7ac98a089bbd5520.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187383/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12187383/
https://www.preprints.org/manuscript/202305.1969
https://pmc.ncbi.nlm.nih.gov/articles/PMC8024114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8024114/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7680358/
https://www.researchgate.net/publication/234040784_35-Bisbenz-yloxybenzoic_acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC3515325/
https://www.benchchem.com/product/b1588813#use-of-2-5-bis-benzyloxy-benzoic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1588813#use-of-2-5-bis-benzyloxy-benzoic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1588813#use-of-2-5-bis-benzyloxy-benzoic-acid-in-organic-synthesis
https://www.benchchem.com/product/b1588813#use-of-2-5-bis-benzyloxy-benzoic-acid-in-organic-synthesis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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